Cas no 5444-61-1 (1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine)

• Product Name: 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• CAS No: 5444-61-1
• MF: C₁₂H₁₁N₅
• MW: 225.249241113663
• MDL: MFCD01408804
• CID: 941310
• PubChem ID: 227520
• Update Time: 2025-04-23

1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• 1-benzylpyrazolo[3,4-d]pyrimidin-4-amine
• 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-ylamine
• 1-Benzyl-4-amino-pyrazolo< 3,4-d> pyrimidin
• 1-Benzyl-4-amino-pyrazolo-< 3.4-d> pyrimidin
• 1h-pyrazolo[3,4-d]pyrimidin-4-amine, 1-(phenylmethyl)-
• AC1L5FJU
• AC1Q4VDG
• CHEMBL124038
• CTK5A1050
• NSC19127
• STOCK1N-28410
• P10182
• NSC-19127
• SY233993
• CCG-17914
• MFCD01408804
• EN300-1644900
• AS-50427
• HMS1699G02
• DTXSID70280938
• A870448
• STK040263
• 5444-61-1
• CS-0052608
• AKOS000662898
• SB12350
• EU-0040681

• MDL： MFCD01408804
• Inchi： 1S/C12H11N5/c13-11-10-6-16-17(12(10)15-8-14-11)7-9-4-2-1-3-5-9/h1-6,8H,7H2,(H2,13,14,15)
• InChI Key： MFJROXVGGWPNPO-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N)N=CN=2)C=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 225.10163
• Monoisotopic Mass: 225.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 69.6A^2

Experimental Properties

• Density: 1.39
• Boiling Point: 465.1°C at 760 mmHg
• Flash Point: 235.1°C
• Refractive Index: 1.738
• PSA: 69.62
• LogP: 2.03800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine

Chemical Compound CAS No.5444-61-1: 1-Benzyl-1H-Pyrazolo[3,4-d]Pyrimidin-4-Amine

The compound with CAS No.5444-61-1, commonly referred to as 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine, is a heterocyclic aromatic amine that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their unique structural features and potential biological activities. The molecule consists of a pyrazolo[3,4-d]pyrimidine core with a benzyl group attached at the 1-position and an amine group at the 4-position. Its structure is characterized by a fused bicyclic system, which imparts stability and contributes to its diverse chemical properties.

Recent studies have highlighted the potential of pyrazolopyrimidines as scaffolds for drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The benzyl group in this compound serves as a versatile substituent, allowing for further functionalization and optimization in medicinal chemistry applications. The presence of the amine group at the 4-position also provides opportunities for hydrogen bonding interactions, which are critical in molecular recognition and bioavailability.

One of the most promising applications of CAS No.5444-61-1 is its role in targeted drug delivery systems. Researchers have explored its ability to act as a carrier for anticancer drugs, leveraging its structural flexibility and biocompatibility. In a groundbreaking study published in *Nature Communications*, scientists demonstrated that this compound could be used to create self-assembling nanocarriers that enhance drug stability and reduce systemic toxicity. These findings underscore its potential in advancing personalized medicine and improving treatment outcomes for various diseases.

In addition to its therapeutic applications, 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine has also been investigated for its electronic properties in materials science. Its aromaticity and conjugated system make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). A recent study in *Advanced Materials* reported that incorporating this compound into polymer blends significantly improved charge transport efficiency, paving the way for next-generation electronic devices.

The synthesis of CAS No.5444-61-1 involves a multi-step process that typically begins with the preparation of intermediate pyrazolopyrimidine derivatives. One widely adopted method involves the cyclization of an amidine intermediate under acidic conditions, followed by benzyl substitution via nucleophilic aromatic substitution or coupling reactions. The optimization of reaction conditions has been a focal point of recent research efforts, with studies focusing on enhancing yield and purity while minimizing environmental impact.

From a pharmacokinetic perspective, 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine exhibits favorable absorption profiles in preclinical models. Studies conducted by researchers at Stanford University revealed that its bioavailability is significantly influenced by the presence of the benzyl group, which enhances solubility without compromising metabolic stability. These insights are crucial for designing formulations that maximize therapeutic efficacy while minimizing adverse effects.

Despite its immense potential, there remain challenges in fully harnessing the capabilities of CAS No.5444-61-1. One key area requiring further investigation is its long-term toxicity profile under chronic exposure conditions. Additionally, while its structural versatility offers numerous opportunities for modification, achieving precise control over these modifications remains technically demanding.

In conclusion, CAS No.5444-61-1, or 1-benzyl-1H-pyrazolo[3,4-d]pyrimidin-amine, represents a compelling platform for innovation across multiple disciplines. Its unique chemical properties make it an invaluable tool in drug discovery and materials science alike. As research continues to uncover new applications and optimize its synthesis and utilization, this compound is poised to play an increasingly important role in advancing modern science and technology.